3-Ethoxy-5-methoxybenzoic acid

• IUPAC Name: 3-ethoxy-5-methoxybenzoic acid
• InChI: InChI=1S/C10H12O4/c1-3-14-9-5-7(10(11)12)4-8(6-9)13-2/h4-6H,3H2,1-2H3,(H,11,12)
• InChI Key: QENKSFRQXANPAD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1)OC)C(=O)O
• Molecular Formula: C10H12O4
• DSSTOX Substance ID: DTXSID90807989
• Molecular Weight: 196.20 g/mol
• CAS RN: 62502-03-8

Description

3-Ethoxy-5-methoxybenzoic acid is a chemical compound with the molecular formula C10H12O4. It has a molecular weight of 196.2. It is a solid substance at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H12O4/c1-3-14-9-5-7 (10 (11)12)4-8 (6-9)13-2/h4-6H,3H2,1-2H3, (H,11,12). This code represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a solid substance at room temperature. The storage temperature is between 2-8°C.

Scientific Research Applications

• Methodology and Synthesis : Nguyen, Castanet, and Mortier (2006) demonstrated the utility of 3-Ethoxy-5-methoxybenzoic acid in the synthesis of various substituted benzoic acids, highlighting its importance in organic synthesis and methodology (Nguyen, Castanet, & Mortier, 2006).

• Inhibition Studies : Borchardt and Huber (1982) investigated the inhibitory effects of similar compounds on catechol O-methyltransferase, an enzyme involved in the metabolism of catecholamines. Although not directly involving this compound, this research highlights the potential application of similar compounds in biochemical inhibition studies (Borchardt & Huber, 1982).

• Microbial Metabolism : Donnelly and Dagley (1980) described the oxidation of methoxybenzoic acids by Pseudomonas putida, a bacterium capable of metabolizing various aromatic compounds. The study of these metabolic pathways can provide insights into biodegradation processes and environmental chemistry (Donnelly & Dagley, 1980).

• Photostability and Material Science : Soltermann et al. (1995) researched the generation and quenching of singlet molecular oxygen by compounds related to this compound. This study is relevant in the context of photostabilizers in material science, particularly in the development of materials resistant to degradation by light and oxygen (Soltermann, Peña, Nonell, Amat-Guerri, & García, 1995).

• Marine-Derived Compounds : Xu et al. (2017) isolated phenyl ether derivatives from a marine-derived fungus, showcasing the significance of this compound derivatives in marine biology and the potential for discovering new bioactive compounds (Xu, Zhang, Zhu, Cao, & Zhu, 2017).

• Flavor Encapsulation : Hong, Oh, and Choy (2008) explored the encapsulation of flavor molecules like 4-hydroxy-3-methoxy benzoic acid into layered inorganic nanoparticles, indicating the potential use of this compound in food science for controlled flavor release (Hong, Oh, & Choy, 2008).

• Chemical Synthesis and Functionalization : Pi et al. (2018) synthesized various 2-arylbenzoic acids, including 3-ethoxy-2-phenylbenzoic acid, for use in the selective functionalization of indole C-H bonds, illustrating the compound's utility in chemical synthesis and organic reactions (Pi, Lu, Liu, Lu, Xiao, Fu, & Guimond, 2018).

• Antioxidant Activity : Medetalibeyoglu (2021) investigated the antioxidant activity of a compound synthesized from 2-ethoxy-4-methoxybenzoate, hinting at the potential of this compound in developing antioxidants (Medetalibeyoglu, 2021).

Safety and Hazards

The safety information for 3-Ethoxy-5-methoxybenzoic acid indicates that it can cause skin irritation and serious eye irritation. The precautionary statements include avoiding breathing its mist, gas, or vapors, and avoiding contact with skin and eyes.

Future Directions

While specific future directions for 3-Ethoxy-5-methoxybenzoic acid are not available, it’s worth noting that benzoic acid derivatives are valuable building blocks in organic synthesis. They have potential applications in the development of new medications and other chemical products.